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Application Notes and Protocols:
Propionylcarnitine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Propionyl-L-carnitine hydrochloride (PLC) is a synthetically derived ester of L-carnitine. It is a

naturally occurring compound in the body and plays a vital role in cellular energy metabolism,

particularly in the transport of long-chain fatty acids into the mitochondria for β-oxidation. PLC

is investigated for its therapeutic potential in a variety of cardiovascular and peripheral arterial

diseases. These application notes provide detailed information on the stability of PLC and

protocols for its preparation for experimental use.

Chemical and Physical Properties
Property Value

Chemical Formula C₁₀H₂₀ClNO₄

Molecular Weight 253.72 g/mol

Appearance White to off-white crystalline solid

Purity ≥98%
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Stability of Propionylcarnitine Hydrochloride
The stability of propionylcarnitine hydrochloride is crucial for ensuring the accuracy and

reproducibility of experimental results. The following table summarizes the stability of PLC in

both solid and solution forms under various storage conditions.

Form
Solvent/Condit
ion

Temperature Duration Stability Notes

Crystalline Solid - -20°C ≥ 4 years

Stable for an

extended period

when stored

properly[1].

Aqueous

Solution
PBS (pH 7.2)

Room

Temperature
< 24 hours

It is

recommended to

prepare fresh

solutions daily[1].

Aqueous

Solution
Water

Room

Temperature

Not

Recommended

Prone to

hydrolysis,

especially at

neutral to

alkaline pH.

Stock Solution DMSO -20°C 1 month
Stable for short-

term storage.

Stock Solution DMSO -80°C 6 months

Recommended

for long-term

storage of stock

solutions.

Stock Solution Ethanol -20°C / -80°C
Data not

available
-

Stock Solution
Dimethylformami

de
-20°C / -80°C

Data not

available
-
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Note on pH Stability: While specific kinetic data for propionyl-L-carnitine hydrochloride is

limited, a similar compound, acetyl-L-carnitine, is known to be stable in acidic to neutral

aqueous solutions but unstable at a pH greater than 9[2]. It is confirmed that propionyl-L-

carnitine undergoes hydrolysis to L-carnitine at a high pH of 12.8[3]. Therefore, it is

recommended to maintain the pH of aqueous solutions below 7.5 to minimize degradation.

Solubility of Propionylcarnitine Hydrochloride
Solvent Approximate Solubility

Water 50-60 mg/mL

PBS (pH 7.2) ~10 mg/mL[1]

Ethanol ~25 mg/mL[1][4]

DMSO ~20 mg/mL[1][4]

Dimethylformamide (DMF) ~15 mg/mL[1][4]

Experimental Protocols
Preparation of Stock Solutions
Stock solutions of propionylcarnitine hydrochloride can be prepared in organic solvents for

long-term storage.

Materials:

Propionyl-L-carnitine hydrochloride (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol:
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Weigh the desired amount of propionyl-L-carnitine hydrochloride powder in a sterile conical

tube.

Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration

(e.g., 20 mg/mL in DMSO).

Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., 37°C) may

be applied to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Preparation of Working Solutions for In Vitro
Experiments (e.g., Cell Culture)
Working solutions for cell culture experiments are typically prepared by diluting the stock

solution in a sterile aqueous medium.

Materials:

Propionyl-L-carnitine hydrochloride stock solution (e.g., 20 mg/mL in DMSO)

Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

Sterile, conical tubes

Pipettes and sterile, filtered pipette tips

Protocol:

Thaw a single-use aliquot of the stock solution at room temperature.

Calculate the volume of the stock solution required to achieve the desired final concentration

in your experimental medium.
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In a sterile tube, dilute the stock solution with sterile PBS or cell culture medium to an

intermediate concentration.

Further dilute the intermediate solution into the final cell culture medium to reach the desired

working concentration.

Ensure the final concentration of the organic solvent (e.g., DMSO) is not toxic to the cells

(typically <0.1%).

Use the freshly prepared working solution for your experiments immediately. Do not store

aqueous working solutions.

Preparation of Solutions for In Vivo Experiments (e.g.,
Animal Studies)
For oral administration in animal studies, propionylcarnitine hydrochloride can be dissolved in

drinking water. For intravenous administration, sterile saline is a suitable vehicle.

Protocol for Oral Administration in Drinking Water (Example Dose: 200 mg/kg/day):

Calculate the total daily dose required for the number of animals and their average body

weight.

Estimate the average daily water consumption per animal.

Dissolve the calculated amount of propionyl-L-carnitine hydrochloride in the total volume of

drinking water to be provided.

Ensure the compound is fully dissolved.

Provide the medicated water to the animals. Prepare fresh solutions daily to ensure stability

and accurate dosing[5][6][7].

Protocol for Intravenous Administration:

For intravenous infusion, propionyl-L-carnitine hydrochloride can be reconstituted in 0.9%

sodium chloride (sterile saline).
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Prepare the solution under sterile conditions.

The final concentration should be determined based on the desired dose and infusion

volume for the animal model.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Solution Preparation
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Stock Solution Preparation

In Vitro Working Solution

In Vivo Dosing Solution

Weigh PLC-HCl Powder

Dissolve in DMSO
(e.g., 20 mg/mL)

Aliquot into single-use tubes

Store at -80°C

Thaw Stock Aliquot

Dilute in Culture Medium
(e.g., to 10-100 µM)

Use Immediately

Weigh PLC-HCl Powder

Dissolve in Vehicle
(e.g., Drinking Water or Saline)

Administer to Animal

Click to download full resolution via product page

Caption: Workflow for preparing propionylcarnitine hydrochloride solutions.
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Signaling Pathway of Propionyl-L-Carnitine in
Endothelial Cells

Propionyl-L-Carnitine

AMPK

activates

Src

activates

PI3K

activates

Akt

activates

eNOS

phosphorylates
(activates)

Nitric Oxide (NO)

produces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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